1-Bromo-4-[(1Z)-2-nitro-1-propen-1-yl]benzene

Specification

• CAS No.: 1338096-89-1
• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: 1-bromo-4-[(Z)-2-nitroprop-1-enyl]benzene
• Standard InChI: InChI=1S/C9H8BrNO2/c1-7(11(12)13)6-8-2-4-9(10)5-3-8/h2-6H,1H3/b7-6-
• Standard InChI Key: YHCYQNXJXRRFFM-SREVYHEPSA-N
• Isomeric SMILES: C/C(=C/C1=CC=C(C=C1)Br)/[N+](=O)[O-]
• Canonical SMILES: CC(=CC1=CC=C(C=C1)Br)[N+](=O)[O-]

Introduction

1-Bromo-4-[(1Z)-2-nitro-1-propen-1-yl]benzene is an organic compound characterized by a bromine atom and a nitro group attached to a benzene ring. The compound features a nitroalkene side chain, which contributes to its unique chemical properties and reactivity. Its molecular formula is not explicitly provided in the available literature, but it is known to have a molecular weight of approximately 244.07 g/mol.

Synthesis Methods

The synthesis of 1-Bromo-4-[(1Z)-2-nitro-1-propen-1-yl]benzene can be achieved through several methods, although specific details are not widely documented in the literature. Generally, compounds with similar structures are synthesized using condensation reactions or other organic synthesis techniques.

Related Compounds

Several compounds share structural similarities with 1-Bromo-4-[(1Z)-2-nitro-1-propen-1-yl]benzene. For example:

• 1-Bromo-4-(1-propenyl)benzene: This compound lacks the nitro group and has a molecular weight of 197.07 g/mol. It is known for its chemical formula C9H9Br and is used in various organic synthesis applications.

• 1-Bromo-4-[(1E)-2-nitro-1-propenyl]benzene: This compound has a similar structure but with an E configuration instead of Z. It is noted for its molecular formula C9H8BrNO2 and has been studied in crystallographic analyses.